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Compound of Interest

Compound Name: Ethyl 2-methylbenzoylformate

CAS No.: 66644-67-5

Cat. No.: B1600339

Get Quote

Introduction & Chemical Context
Ethyl 2-methylbenzoylformate (Synonyms: Ethyl (2-methylbenzoyl)formate; Ethyl 2-oxo-2-(o-

tolyl)acetate) is a specialized

-keto ester used primarily as a photoinitiator in UV-curable coatings and as a high-value
intermediate in the synthesis of pharmaceutical heterocycles.[1] Structurally, it consists of an
ortho-toluoyl moiety conjugated to an ethyl glyoxylate group.[1]

Why Analysis Matters[1]
Photoinitiator Migration: In food packaging applications, unreacted photoinitiators can

migrate into food matrices. Detection limits in the ppb (ng/mL) range are often required.

Synthetic Purity: As a pharmaceutical intermediate, the presence of the hydrolyzed acid (2-

methylbenzoylformic acid) or decarboxylated by-products (ethyl 2-methylbenzoate) must be

controlled.[1]

Chemical Profile[1][2][3][4][5][6][7][8][9][10]
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CAS Number: 66644-67-5[1][2][3][4][5]

Molecular Formula:

[3]

Molecular Weight: 192.21 g/mol [1][3]

Solubility: Soluble in acetonitrile, methanol, ethyl acetate, and dichloromethane. Poorly

soluble in water.

Boiling Point (Predicted): ~260–270°C (based on the analog Ethyl Benzoylformate).

Analytical Strategy & Decision Matrix
The choice of method depends strictly on the sample matrix and the required sensitivity.

Sample Matrix

Raw Material / API
(>98% Purity)

Migration / Environmental
(<1 ppm)

Method A: RP-HPLC-UV
(Quantification)

High Precision

Method B: GC-MS
(ID & Trace Quant)

High Sensitivity

Click to download full resolution via product page

Figure 1: Analytical Decision Matrix for selecting the optimal workflow.

Method A: High-Resolution GC-MS (Trace Analysis)
[1]
Objective: Identification and quantification of Ethyl 2-methylbenzoylformate in complex

matrices (e.g., solvent extracts, migration simulants).

System Configuration
Instrument: Single Quadrupole GC-MS (e.g., Agilent 7890/5977 or equivalent).[1]

Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms),
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.[1]

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Splitless (for trace) or Split 10:1 (for assay); 250°C.

Temperature Program
Initial: 60°C (Hold 1 min) — Traps volatiles and focuses the peak.

Ramp 1: 20°C/min to 180°C.

Ramp 2: 10°C/min to 280°C (Hold 3 min) — Ensures elution of the analyte (~260°C BP) and

cleans column.

Mass Spectrometry Parameters (EI Mode)
Source Temp: 230°C

Quad Temp: 150°C

Scan Range: 40–350 amu[1]

Solvent Delay: 3.0 min

Identification Logic (Expertise & Experience)
The identification relies on specific fragmentation patterns characteristic of

-keto esters.

Molecular Ion (

): m/z 192 (typically weak but visible).

Base Peak: m/z 119 (2-Methylbenzoyl cation,

.[1] This is the diagnostic fragment formed by

-cleavage between the carbonyls).
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Secondary Fragment: m/z 91 (Tropylium ion,

, formed by loss of CO from the m/z 119 fragment).

Ester Fragment: m/z 29 (

) or m/z 73 (

).

Parent Molecule
(m/z 192)

Alpha-Cleavage

2-Methylbenzoyl Cation
(m/z 119)

[Base Peak]

Loss of .COOEt

Tropylium Ion
(m/z 91)

Loss of CO

- CO

Click to download full resolution via product page

Figure 2: EI Fragmentation Pathway for Ethyl 2-methylbenzoylformate.

Self-Validating Protocol (SST)
Before running samples, inject a 10 ppm System Suitability Standard (SST).
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S/N Ratio: Must be >50:1 for m/z 119.

Spectral Match: NIST library match score >90%.

Retention Time Stability:

min compared to standard.

Method B: RP-HPLC-UV (Purity & Assay)[1]
Objective: Routine quality control and purity assessment of raw materials.

Chromatographic Conditions[2][3][5][10][12][13][14]
Column: C18 End-capped (e.g., Zorbax Eclipse Plus C18),

.

Mobile Phase A: 0.1% Formic Acid in Water (improves peak shape for carbonyls).

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.

Detection: DAD at 254 nm (primary) and 210 nm (impurities).

Injection Volume: 5–10

.

Gradient Profile
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Time (min) % Mobile Phase B Comment

0.0 40 Initial equilibration

10.0 90 Elute analyte

12.0 90 Wash column

12.1 40 Re-equilibration

15.0 40 End of run

Sample Preparation[5][12]
Stock Solution: Dissolve 10 mg of Ethyl 2-methylbenzoylformate in 10 mL ACN (1 mg/mL).

Working Standard: Dilute Stock 1:10 with Mobile Phase A:B (50:50) to reach 100

.

Filtration: Filter through 0.22

PTFE filter before injection.

Troubleshooting & Optimization
Peak Tailing: If the tailing factor

, increase column temperature to 40°C or increase buffer strength (e.g., use 10mM
Ammonium Formate instead of Formic Acid).

Ghost Peaks:

-keto esters can be sensitive to light.[1] Store all solutions in amber glassware to prevent
photodegradation during analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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